Cas no 886497-14-9 (5-(3-chlorophenyl)-1,2,4-triazin-3-amine)

• Product Name: 5-(3-chlorophenyl)-1,2,4-triazin-3-amine
• CAS No: 886497-14-9
• MF: C₉H₇ClN₄
• MW: 206.631679773331
• CID: 1004797
• PubChem ID: 7176080
• Update Time: 2025-11-06

5-(3-chlorophenyl)-1,2,4-triazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-Chloro-phenyl)-[1,2,4]triazin-3-ylamine
• 5-(3-Chlorophenyl)-1,2,4-triazin-3-amine
• CS-0251211
• AKOS008121636
• A917773
• 886497-14-9
• SCHEMBL2324638
• SB73577
• Z381019638
• EN300-54006
• G26847
• 5-(3-chlorophenyl)-1,2,4-triazin-3-amine

• MDL： MFCD06739754
• Inchi： 1S/C9H7ClN4/c10-7-3-1-2-6(4-7)8-5-12-14-9(11)13-8/h1-5H,(H2,11,13,14)
• InChI Key： QDDAICRDPHZNBB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C=NN=C(N)N=1

Computed Properties

• Exact Mass: 206.0359239g/mol
• Monoisotopic Mass: 206.0359239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines

Additional information on 5-(3-chlorophenyl)-1,2,4-triazin-3-amine

Research Brief on 5-(3-chlorophenyl)-1,2,4-triazin-3-amine (CAS: 886497-14-9): Recent Advances and Applications

The compound 5-(3-chlorophenyl)-1,2,4-triazin-3-amine (CAS: 886497-14-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development. The information presented herein is based on a comprehensive review of recent academic literature, patents, and industry reports.

Recent studies have highlighted the role of 5-(3-chlorophenyl)-1,2,4-triazin-3-amine as a promising scaffold for the development of novel kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases, and the unique structural features of this compound make it a viable candidate for further optimization. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases, with IC50 values in the nanomolar range.

In addition to its kinase inhibitory properties, 5-(3-chlorophenyl)-1,2,4-triazin-3-amine has also been investigated for its potential as an antimicrobial agent. A recent preprint on bioRxiv reported that this compound shows broad-spectrum activity against several drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, although further studies are needed to elucidate the precise molecular targets.

The synthesis of 5-(3-chlorophenyl)-1,2,4-triazin-3-amine has been optimized in recent years to improve yield and scalability. A 2022 patent (WO2022156789) describes a novel multi-step synthetic route that achieves a 75% overall yield, making it more feasible for large-scale production. This advancement is particularly significant for pharmaceutical companies looking to develop this compound into a clinical candidate.

Despite these promising developments, challenges remain in the clinical translation of 5-(3-chlorophenyl)-1,2,4-triazin-3-amine. Pharmacokinetic studies indicate that the compound has moderate bioavailability and a relatively short half-life in vivo, which may limit its therapeutic utility. However, ongoing research is exploring prodrug strategies and formulation improvements to address these limitations. A recent collaboration between academic and industry researchers has yielded a liposomal formulation that enhances the compound's stability and bioavailability in preclinical models.

In conclusion, 5-(3-chlorophenyl)-1,2,4-triazin-3-amine represents a versatile and promising compound in the field of medicinal chemistry. Its dual potential as a kinase inhibitor and antimicrobial agent, combined with recent advances in synthesis and formulation, make it a compelling candidate for further development. Future research should focus on optimizing its pharmacokinetic properties and exploring its efficacy in more complex disease models.